Cas no 55956-02-0 (2-Chloropropane-d7)

• Product name: 2-Chloropropane-d7
• CAS No: 55956-02-0
• MF: C₃H₇Cl
• MW: 85.5838119983673
• CID: 367167
• PubChem ID: 16217392

2-Chloropropane-d7 Chemical and Physical Properties

Names and Identifiers

• Propane-1,1,1,2,3,3,3-d7,2-chloro- (9CI)
• 2-CHLOROPROPANE-D7
• < 2H7> -2-Chlorpropan
• 2-Chlor-heptadeuterio-propan
• 2-chloro-1,1,1,2,3,3,3-heptadeuterio-propane
• 2-chloro-heptadeuterio-propane
• 588156_ALDRICH
• isopropyl-d7 chloride
• Q63395251
• 2-chloro-1,1,1,2,3,3,3-heptadeuteriopropane
• 55956-02-0
• DTXSID50584360
• F90614
• 2-CHLOROPROPANE (1,1,1,2,3,3,3-D7)
• 2-Chloro(~2~H_7_)propane
• 2-Chloropropane-d7

• Inchi： InChI=1S/C3H7Cl/c1-3(2)4/h3H,1-2H3/i1D3,2D3,3D
• InChI Key： ULYZAYCEDJDHCC-YYWVXINBSA-N
• SMILES： CC(C)Cl

Computed Properties

• Exact Mass: 85.0675651g/mol
• Monoisotopic Mass: 85.0675651g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 0Ų

Additional information on 2-Chloropropane-d7

2-Chloropropane-d7: A Comprehensive Overview

2-Chloropropane-d7 (CAS No: 55956-02-0) is a deuterated organic compound that has gained significant attention in various scientific and industrial applications. This compound, also known as chlorinated deuterated propane, is a derivative of propane where one hydrogen atom is replaced by a chlorine atom, and six hydrogen atoms are replaced by deuterium atoms. The presence of deuterium makes it a valuable tool in nuclear magnetic resonance (NMR) spectroscopy, particularly in the study of reaction mechanisms and molecular dynamics.

The synthesis of 2-Chloropropane-d7 involves the substitution of hydrogen atoms with deuterium, a process that requires precise control to ensure high isotopic purity. Recent advancements in isotopic synthesis have enabled the production of this compound with exceptional quality, making it indispensable in research settings. Its ability to serve as a stable isotope tracer has been widely utilized in biochemical studies, where it helps elucidate the pathways of metabolic processes and enzyme catalysis.

In the field of analytical chemistry, 2-Chloropropane-d7 is employed as an internal standard for mass spectrometry (MS) analyses. Its distinct isotopic composition allows for accurate quantification of compounds in complex matrices, enhancing the reliability of analytical results. Moreover, its use in chromatographic techniques has improved the resolution and sensitivity of separation methods, contributing to advancements in quality control and process optimization.

Recent studies have explored the application of deuterated chlorinated alkanes like 2-Chloropropane-d7 in environmental monitoring. These compounds are used to trace pollutants and assess their fate in ecosystems, providing critical insights into contamination pathways and remediation strategies. Their stability and distinct isotopic signature make them ideal for long-term environmental studies.

The demand for deuterated chlorinated alkanes has also increased in the pharmaceutical industry, where they are used as intermediates in drug synthesis. The incorporation of deuterium into drug molecules can enhance their pharmacokinetic properties, leading to more effective therapeutic agents with reduced side effects. Researchers continue to investigate the potential of chlorinated deuterated propane in this context, driven by its unique chemical properties.

In conclusion, 2-Chloropropane-d7 (CAS No: 55956-02-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its role as a stable isotope tracer, internal standard, and synthetic intermediate underscores its importance in modern scientific research. As technological advancements continue to refine its production and application methods, chlorinated deuterated propane will undoubtedly remain a cornerstone in various fields for years to come.